Cas no 1343726-87-3 (5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine)
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine
-
- Inchi: 1S/C7H11N3OS/c8-7-10-9-6(12-7)5-2-1-3-11-4-5/h5H,1-4H2,(H2,8,10)
- InChI Key: WRBRUNMRAOEYOT-UHFFFAOYSA-N
- SMILES: S1C(C2CCCOC2)=NN=C1N
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1254743-0.05g |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 0.05g |
$268.0 | 2023-06-08 | |
| Enamine | EN300-1254743-0.1g |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 0.1g |
$400.0 | 2023-06-08 | |
| Enamine | EN300-1254743-0.25g |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 0.25g |
$572.0 | 2023-06-08 | |
| Enamine | EN300-1254743-0.5g |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 0.5g |
$902.0 | 2023-06-08 | |
| Enamine | EN300-1254743-1.0g |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 1g |
$1157.0 | 2023-06-08 | |
| Enamine | EN300-1254743-2.5g |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 2.5g |
$2268.0 | 2023-06-08 | |
| Enamine | EN300-1254743-5.0g |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 5g |
$3355.0 | 2023-06-08 | |
| Enamine | EN300-1254743-10.0g |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 10g |
$4974.0 | 2023-06-08 | |
| Aaron | AR0291UU-50mg |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 50mg |
$394.00 | 2025-02-17 | |
| Aaron | AR0291UU-100mg |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine |
1343726-87-3 | 95% | 100mg |
$575.00 | 2025-02-17 |
5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine
Comprehensive Overview of 5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine (CAS No. 1343726-87-3)
The compound 5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine (CAS No. 1343726-87-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This thiadiazole derivative combines a 1,3,4-thiadiazole core with an oxan-3-yl substituent, creating a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may include antimicrobial, anti-inflammatory, or enzyme-inhibiting effects, aligning with current trends in precision medicine and sustainable agriculture.
In recent years, the scientific community has focused on heterocyclic compounds like 5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine due to their role in addressing global challenges such as antibiotic resistance and crop protection. The thiadiazole ring is known for its electron-rich nature, making it a valuable component in molecular design for targeted therapies. This compound’s oxane moiety further enhances its solubility and bioavailability, key factors in modern drug formulation strategies. As interest grows in green chemistry, synthetic routes for this molecule are being optimized to reduce environmental impact, a topic frequently searched in academic databases.
The structural analysis of CAS No. 1343726-87-3 reveals potential interactions with biological targets, such as kinase enzymes or membrane receptors, which are hot topics in cancer research and neurodegenerative disease studies. Computational modeling and QSAR studies (Quantitative Structure-Activity Relationship) have been employed to predict its pharmacokinetic profile, including absorption, distribution, and metabolic stability. These methodologies align with the increasing demand for AI-driven drug discovery, a frequently queried term in scientific search engines.
From an industrial perspective, 5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine may serve as a precursor for high-value intermediates in specialty chemicals. Its stability under various pH conditions makes it suitable for formulation development, another area of high search volume among chemists. Additionally, patents related to its derivatives highlight applications in electronic materials, such as organic semiconductors, connecting it to the booming field of flexible electronics.
Ongoing research explores the structure-activity relationship (SAR) of this compound to optimize its efficacy. Publications often correlate its hydrogen-bonding capacity with biological activity, a detail frequently emphasized in medicinal chemistry forums. As regulatory agencies emphasize safer alternatives, this compound’s low toxicity profile positions it favorably for further development, addressing the popular search query “non-toxic bioactive compounds.”
In conclusion, 5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine represents a promising candidate at the intersection of pharmaceutical innovation and material science. Its multifaceted applications and alignment with trending scientific inquiries ensure its relevance in future research. For laboratories seeking custom synthesis or reference standards, this compound offers a compelling case study in modern chemical exploration.
1343726-87-3 (5-(oxan-3-yl)-1,3,4-thiadiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)